
In-Depth Technical Guide: Safety and Handling
Precautions for Piperonylic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Piperonylic acid

Cat. No.: B046476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for piperonylic acid (CAS

No. 94-53-1), also known as 3,4-Methylenedioxybenzoic acid. The following sections detail the

hazardous properties, personal protection protocols, emergency procedures, and toxicological

information to ensure its safe use in a laboratory and drug development setting.

Hazard Identification and Classification
Piperonylic acid is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][3][4]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 1 / 2A

H318: Causes serious eye

damage / H319: Causes

serious eye irritation

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation
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Signal Word: Danger, Warning

Hazard Pictograms:

GHS05: Corrosion

GHS07: Exclamation Mark

Physical and Chemical Properties
A summary of the key physical and chemical properties of piperonylic acid is provided below.

Property Value Reference

Appearance
White to off-white or beige

crystalline solid/powder

Molecular Formula C8H6O4

Molecular Weight 166.13 g/mol

Melting Point 229-235 °C

Boiling Point 180 °C at 1 torr

Solubility
Very soluble in water. Soluble

in ethanol, acetone, and ether.

pKa 4.35

Toxicological Data
The toxicological properties of piperonylic acid have not been fully investigated. The available

acute toxicity data is summarized below. For related compounds like piperonyl butoxide,

studies have indicated potential for liver toxicity and reproductive effects in animal models.

However, these findings are not directly applicable to piperonylic acid and should be

interpreted with caution.
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Test Species Route Result Reference

LD50 Mouse Intraperitoneal >800 mg/kg

No conclusive evidence is available regarding the carcinogenicity, mutagenicity, or reproductive

toxicity of piperonylic acid. The International Agency for Research on Cancer (IARC) has not

classified piperonylic acid as a carcinogen.

Experimental Protocols
Detailed experimental protocols for the toxicological studies of piperonylic acid are not

publicly available. The provided data is based on standard toxicological testing methodologies.

For instance, acute toxicity studies like the LD50 test typically involve administering the

substance to animals at different doses to determine the dose that is lethal to 50% of the test

population.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling piperonylic acid to determine the

appropriate level of PPE. The following diagram outlines the recommended PPE.
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Recommended Personal Protective Equipment (PPE) for Handling Piperonylic Acid

Handling Piperonylic Acid

Use in a well-ventilated area
(e.g., fume hood)

Wear chemical safety goggles or face shield Wear compatible chemical-resistant gloves Wear a lab coat or other protective clothing If dust is generated, use a NIOSH-approved respirator

Click to download full resolution via product page

Caption: Recommended PPE for handling piperonylic acid.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Storage Conditions
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.
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Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In the event of an emergency, follow these procedures.

Emergency Procedures for Piperonylic Acid Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Seek medical attention.

Remove contaminated clothing.
Wash skin with plenty of soap and water for at least 15 minutes.

Seek medical attention.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: Emergency procedures for piperonylic acid exposure.

First-Aid Measures
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Exposure Route First-Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

Skin Contact

Immediately wash off with

soap and plenty of water for at

least 15 minutes. Remove

contaminated clothing and

shoes. Seek medical attention.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Seek

immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.
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Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment (see Section 5.1).

Avoid dust formation. Ensure adequate ventilation. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid

generating dust.

Disposal Considerations
Dispose of contents/container in accordance with local, regional, national, and international

regulations. Contact a licensed professional waste disposal service to dispose of this material.

This technical guide is intended to provide comprehensive safety and handling information for

piperonylic acid. It is imperative that all users read and understand this information before

working with this chemical. Always refer to the specific Safety Data Sheet (SDS) provided by

the supplier for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046476#safety-and-handling-precautions-for-
piperonylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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